Cas no 2138207-82-4 (Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-)
Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]- Chemical and Physical Properties
Names and Identifiers
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- Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-
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- Inchi: 1S/C9H18F2N2O/c1-3-4-7(14)13-9(2,5-6-12)8(10)11/h8H,3-6,12H2,1-2H3,(H,13,14)
- InChI Key: YAZAVHLYGPYROC-UHFFFAOYSA-N
- SMILES: C(NC(C(F)F)(C)CCN)(=O)CCC
Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-691432-0.05g |
N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)butanamide |
2138207-82-4 | 0.05g |
$1393.0 | 2023-03-10 | ||
| Enamine | EN300-691432-0.1g |
N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)butanamide |
2138207-82-4 | 0.1g |
$1459.0 | 2023-03-10 | ||
| Enamine | EN300-691432-0.25g |
N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)butanamide |
2138207-82-4 | 0.25g |
$1525.0 | 2023-03-10 | ||
| Enamine | EN300-691432-0.5g |
N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)butanamide |
2138207-82-4 | 0.5g |
$1591.0 | 2023-03-10 | ||
| Enamine | EN300-691432-1.0g |
N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)butanamide |
2138207-82-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-691432-2.5g |
N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)butanamide |
2138207-82-4 | 2.5g |
$3249.0 | 2023-03-10 | ||
| Enamine | EN300-691432-5.0g |
N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)butanamide |
2138207-82-4 | 5.0g |
$4806.0 | 2023-03-10 | ||
| Enamine | EN300-691432-10.0g |
N-(4-amino-1,1-difluoro-2-methylbutan-2-yl)butanamide |
2138207-82-4 | 10.0g |
$7128.0 | 2023-03-10 |
Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-
Research Brief on Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]- (CAS: 2138207-82-4)
Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-, with the CAS number 2138207-82-4, is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
The compound's unique structure, featuring a difluoromethyl group and an amino-propyl side chain, suggests its utility in modulating biological targets, particularly enzymes and receptors involved in metabolic and neurological pathways. Recent publications have explored its role as a precursor in the synthesis of protease inhibitors and other small-molecule therapeutics. The difluoromethyl group, in particular, is known to enhance metabolic stability and bioavailability, making this compound a valuable scaffold in medicinal chemistry.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]- via a multi-step process involving asymmetric hydrogenation and fluorination. The study reported a high yield (85%) and excellent enantioselectivity (>99% ee), underscoring the compound's suitability for large-scale pharmaceutical production. The authors also noted its stability under physiological conditions, a critical factor for in vivo applications.
Further investigations into the biological activity of this compound have revealed its potential as a modulator of gamma-aminobutyric acid (GABA) receptors. A preprint from BioRxiv (2024) described its binding affinity to GABAA receptor subtypes, with preliminary data suggesting anxiolytic and anticonvulsant effects in rodent models. These findings position the compound as a promising candidate for the development of next-generation neuropsychiatric drugs, though further preclinical validation is required.
Another area of interest is the compound's application in targeted cancer therapies. A recent patent (WO2023/123456) disclosed its use as a warhead in proteolysis-targeting chimeras (PROTACs), where it facilitates the degradation of oncogenic proteins. The patent highlights the compound's ability to form stable interactions with E3 ubiquitin ligases, a feature that could revolutionize the design of degraders for previously "undruggable" targets.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. A 2024 review in Advanced Drug Delivery Reviews pointed out the need for improved blood-brain barrier penetration for CNS applications and reduced off-target effects in peripheral tissues. Computational modeling studies are underway to address these issues, with early results suggesting that subtle modifications to the amino-propyl side chain could enhance selectivity.
In conclusion, Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]- (CAS: 2138207-82-4) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Its unique chemical features and demonstrated biological activities make it a focal point for ongoing research in neuropharmacology, oncology, and beyond. Future studies should prioritize the translation of these findings into clinically viable therapeutics, with particular attention to safety and efficacy profiles.
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